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Compound of Interest

2,5-Diamino-4,6-
Compound Name:

dihydroxypyrimidine

Cat. No.: B034952

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,5-Diamino-4,6-dihydroxypyrimidine in a laboratory setting. The
following information is intended for researchers, scientists, and professionals in drug
development to ensure safe handling and maintain regulatory compliance.

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for 2,5-Diamino-4,6-dihydroxypyrimidine is not
readily available, data for its hydrochloride salt provides valuable insight into its properties and
handling requirements.
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Property Value Source

2,5-Diamino-4,6-

Chemical Name dihydroxypyrimidine TCI America SDS
Hydrochloride

CAS Number 56830-58-1 TCI America SDS

Molecular Formula C4HsN4O2 - HCI TCIl America SDS

Molecular Weight 178.58 g/mol TCI America SDS
White to Greyish red Crystal or ]

Appearance TCIl America SDS
Powder

Purity >98.0% (T)(HPLC) TCIl America SDS

Incompatible Materials Oxidizing agents TCI America SDS

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
iIs mandatory when handling 2,5-Diamino-4,6-dihydroxypyrimidine.

PPE Category Specification

) Tightly fitting safety goggles or a face shield
Eye Protection
should be worn.[1]

) Chemical-resistant gloves, such as nitrile or
Hand Protection )
neoprene, are required.[1]

) Alab coat or a chemical-resistant apron must be
Body Protection ]
worn to prevent skin contact.[1]

In a well-ventilated area, respiratory protection
_ _ may not be necessary. If dust or aerosols are
Respiratory Protection _
likely to be generated, a NIOSH-approved

respirator is recommended.[1]
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Experimental Protocol: Safe Handling and Disposal

Handling Procedure:

o Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the
nearest safety shower and eye wash station.[2]

o Ventilation: All handling of 2,5-Diamino-4,6-dihydroxypyrimidine should be performed in a
well-ventilated area, preferably within a chemical fume hood, to prevent the dispersion of
dust.[2]

o Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table
above.

* Weighing and Transferring: When weighing or transferring the compound, do so carefully to
avoid generating dust. Use a spatula or other appropriate tool for transfers.

o Spill Management: In the event of a spill, immediately alert others in the vicinity and restrict
access to the area.[1]

o For solid spills, carefully sweep up the material to avoid creating dust and place it into a
labeled hazardous waste container.[1]

o For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.

[1]
o All materials used for cleanup should be disposed of as hazardous waste.[1]

o Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water.[3] Decontaminate the work surface with an appropriate solvent followed by soap
and water.[1]

Disposal Plan:

The disposal of 2,5-Diamino-4,6-dihydroxypyrimidine must be managed as hazardous
chemical waste in compliance with all local, state, and federal regulations.[1][4]
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» Waste Collection: Collect all waste containing 2,5-Diamino-4,6-dihydroxypyrimidine,
including contaminated PPE and cleaning materials, in a designated and clearly labeled
hazardous waste container.[1][4] The container must be compatible with the chemical and in
good condition.[1]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Waste 2,5-Diamino-4,6-dihydroxypyrimidine".[1]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area.[1]

» Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.[1]

[4]

Workflow for Safe Handling
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Workflow for Safe Handling of 2,5-Diamino-4,6-dihydroxypyrimidine
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Caption: Workflow for the safe handling and disposal of 2,5-Diamino-4,6-
dihydroxypyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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